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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712 Get Quote

An In-Depth Technical Guide to the Molecular Formula and Molar Mass of Sodium Nitride

(Na₃N)

This document serves as a comprehensive technical guide on the molecular formula and molar

mass of sodium nitride (Na₃N). It is intended for researchers, scientists, and professionals in

drug development who require precise chemical information for their work.

Molecular Formula Determination
The molecular formula of a compound represents the number of atoms of each element

present in one molecule of that compound. For sodium nitride, the formula is determined by the

combination of sodium (Na) and nitrogen (N) atoms.[1][2][3] The compound is formed from

three sodium atoms and one nitrogen atom, resulting in the molecular formula Na₃N.[1][2][3][4]

Molar Mass Calculation and Methodology
The molar mass of a substance is the mass of one mole (6.022 x 10²³ particles) of that

substance, expressed in grams per mole ( g/mol ).[5][6] The calculation of the molar mass of

sodium nitride involves summing the atomic masses of its constituent elements, multiplied by

the number of atoms of each element in the formula.

Experimental Protocol: Molar Mass Calculation
The standard methodology for calculating the molar mass of a compound is as follows:
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Identify the Molecular Formula: The established molecular formula for sodium nitride is

Na₃N.[1][2][4][7]

Determine Atomic Masses: The atomic masses of the constituent elements are obtained

from the periodic table.

The molar mass of a single sodium (Na) atom is 22.989769 g/mol .[5][8]

The molar mass of a single nitrogen (N) atom is 14.0067 g/mol .

Calculate Total Mass: The molar mass of Na₃N is calculated by multiplying the atomic mass

of each element by the number of atoms present in the formula and then summing the

results.

Molar Mass of Na₃N = (3 × Molar Mass of Na) + (1 × Molar Mass of N)

Molar Mass of Na₃N = (3 × 22.989769 g/mol ) + (1 × 14.0067 g/mol )

Molar Mass of Na₃N = 68.969307 g/mol + 14.0067 g/mol

Molar Mass of Na₃N = 82.976007 g/mol

The experimentally determined molar mass of sodium nitride is approximately 82.976 g/mol .[7]

Data Presentation
The quantitative data for sodium nitride is summarized in the table below for clarity and ease of

comparison.
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Property Symbol/Formula Value Units

Molecular Formula Na₃N N/A N/A

Molar Mass of Sodium Na 22.989769 g/mol

Molar Mass of

Nitrogen
N 14.0067 g/mol

Molar Mass of Sodium

Nitride
Na₃N 82.976 g/mol

Visualization of Molecular Composition
The following diagram illustrates the relationship between the constituent atoms in the

formation of a single formula unit of sodium nitride.
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Caption: Molecular composition of Sodium Nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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